Cas no 953260-55-4 (N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide
• CAS No: 953260-55-4
• MF: C₁₉H₂₃ClN₂O₂S
• MW: 378.916122674942
• CID: 6195279
• PubChem ID: 16887774
• Update Time: 2025-06-14

N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide
• N-[(1-benzylpiperidin-4-yl)methyl]-2-chlorobenzene-1-sulfonamide
• 953260-55-4
• F5017-0354
• N-[(1-benzylpiperidin-4-yl)methyl]-2-chlorobenzenesulfonamide
• AKOS024490129
• N-((1-benzylpiperidin-4-yl)methyl)-2-chlorobenzenesulfonamide
• VU0629686-1

• Inchi： 1S/C19H23ClN2O2S/c20-18-8-4-5-9-19(18)25(23,24)21-14-16-10-12-22(13-11-16)15-17-6-2-1-3-7-17/h1-9,16,21H,10-15H2
• InChI Key： PRTXFDMGPNIGOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 378.1168768g/mol
• Monoisotopic Mass: 378.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide

Comprehensive Overview of N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide (CAS No. 953260-55-4)

N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide, with the CAS number 953260-55-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and piperidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The molecular structure of N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide includes a chlorobenzene ring linked to a sulfonamide group, further connected to a benzylpiperidine scaffold. This arrangement is critical for its potential interactions with enzymes or receptors, making it a candidate for studying structure-activity relationships (SAR). In recent years, the demand for such compounds has risen due to their relevance in targeted therapy and precision medicine, aligning with current trends in personalized healthcare.

One of the key areas of interest for CAS 953260-55-4 is its potential role in central nervous system (CNS) research. The piperidine moiety is a common feature in many CNS-active compounds, and the presence of the sulfonamide group may enhance its ability to cross the blood-brain barrier. This has led to inquiries about its applicability in neurodegenerative disease research, a hot topic in modern pharmacology. Users frequently search for terms like "sulfonamide derivatives in CNS drugs" or "piperidine-based therapeutic agents," reflecting the growing curiosity in this niche.

From a synthetic chemistry perspective, N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such compounds, reducing the use of hazardous reagents. This aligns with the broader scientific community's focus on environmentally friendly chemical processes, a frequently searched topic in academic and industrial circles.

Another notable aspect of CAS 953260-55-4 is its potential in computational chemistry and molecular modeling. With advancements in AI-driven drug discovery, this compound is often used as a case study for in silico simulations. Searches for terms like "molecular docking of sulfonamides" or "predictive modeling for piperidine derivatives" highlight the intersection of chemistry and artificial intelligence, a trending topic in scientific forums.

In summary, N-(1-benzylpiperidin-4-yl)methyl-2-chlorobenzene-1-sulfonamide (953260-55-4) represents a versatile compound with broad implications in drug development, CNS research, and sustainable chemistry. Its structural complexity and potential biological activity make it a subject of ongoing investigation, resonating with contemporary scientific inquiries and high-impact research trends.